Cas no 89639-74-7 (3,4-Dimethylthiophene-2-carboxylic acid)

• Product Name: 3,4-Dimethylthiophene-2-carboxylic acid
• CAS No: 89639-74-7
• MF: C₇H₈O₂S
• MW: 156.202220916748
• MDL: MFCD14706135
• CID: 720308
• PubChem ID: 19961023
• Update Time: 2025-05-21

3,4-Dimethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylthiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 3,4-dimethyl-
• 2-Thiophenecarboxylicacid,3,4-dimethyl
• 3,4-Dimethyl-2-thiophenecarboxylicacid
• 3,4-Dimethyl-thiophen-2-carbonsaeure
• 3,4-dimethyl-thiophene-2-carboxylic acid
• 4849AC
• FCH1186956
• AX8158434
• ST24041164
• 3,4-Dimethyl-2-thiophenecarboxylic acid (ACI)
• DS-12998
• Z1255497776
• 89639-74-7
• CS-0152845
• 3,4-Dimethylthiophene-2-carboxylicacid
• C77023
• EN300-148270
• SCHEMBL3836429
• DTXSID60601491
• AKOS016011480
• 3 pound not4-Dimethylthiophene-2-carboxylic acid
• MFCD14706135

• MDL： MFCD14706135
• Inchi： 1S/C7H8O2S/c1-4-3-10-6(5(4)2)7(8)9/h3H,1-2H3,(H,8,9)
• InChI Key： RPZBMBIIOOKZMB-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)C(C)=CS1)O

Computed Properties

• Exact Mass: 156.02500
• Monoisotopic Mass: 156.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 289.9±35.0 °C at 760 mmHg
• Flash Point: 129.1±25.9 °C
• Refractive Index: 1.579
• PSA: 65.54000
• LogP: 2.06310
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,4-Dimethylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3,4-Dimethylthiophene-2-carboxylic acid

3,4-Dimethylthiophene-2-carboxylic Acid (CAS No. 89639-74-7): Properties, Applications, and Market Insights

3,4-Dimethylthiophene-2-carboxylic acid (CAS No. 89639-74-7) is a specialized organic compound belonging to the thiophene carboxylic acid family. This heterocyclic compound features a thiophene ring substituted with two methyl groups at the 3 and 4 positions and a carboxylic acid functional group at the 2-position. Its molecular formula is C7H8O2S, and it has a molecular weight of 156.20 g/mol. The compound is widely recognized for its versatility in organic synthesis, pharmaceutical intermediates, and material science applications.

The physical and chemical properties of 3,4-dimethylthiophene-2-carboxylic acid make it a valuable building block in synthetic chemistry. It typically appears as a white to off-white crystalline solid with moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges between 120-125°C, and it exhibits stability under standard storage conditions. The presence of the carboxylic acid group allows for further functionalization, making it a key intermediate in the synthesis of more complex molecules.

One of the most significant applications of 3,4-dimethylthiophene-2-carboxylic acid is in the pharmaceutical industry. Researchers utilize it as a precursor in the synthesis of bioactive molecules, including potential drug candidates for treating neurological disorders and inflammatory conditions. The thiophene ring system is a common pharmacophore in medicinal chemistry due to its ability to mimic phenyl rings while offering improved metabolic stability. Recent studies have explored its derivatives as modulators of specific enzyme targets, aligning with the growing demand for novel therapeutic agents.

In material science, 3,4-dimethylthiophene-2-carboxylic acid serves as a monomer for conductive polymers and organic semiconductors. The compound's ability to form stable conjugated systems makes it valuable in developing organic electronic devices, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. With the increasing focus on sustainable energy solutions, researchers are investigating thiophene-based materials for next-generation solar panels and flexible electronics, positioning this compound as a critical component in green technology innovations.

The synthesis of 3,4-dimethylthiophene-2-carboxylic acid typically involves multi-step organic reactions starting from commercially available thiophene derivatives. Common methods include the Friedel-Crafts alkylation of thiophene-2-carboxylic acid followed by purification through recrystallization. Manufacturers emphasize high-purity production (≥98%) to meet the stringent requirements of pharmaceutical and electronic applications. Recent advancements in catalytic processes have improved yield and reduced environmental impact, addressing the chemical industry's push toward greener synthesis methods.

Market trends indicate growing demand for 3,4-dimethylthiophene-2-carboxylic acid, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are expanding rapidly. The compound's niche applications in high-value industries contribute to its premium pricing compared to simpler thiophene derivatives. Suppliers are increasingly offering customized packaging and purity grades to cater to diverse industrial needs, from small-scale research quantities to bulk manufacturing orders.

Quality control and analytical characterization are crucial for 3,4-dimethylthiophene-2-carboxylic acid applications. Standard analytical techniques include HPLC for purity assessment, NMR (1H and 13C) for structural confirmation, and mass spectrometry for molecular weight verification. These quality assurance measures ensure batch-to-batch consistency, particularly important for pharmaceutical applications where impurity profiles can significantly impact downstream processes.

From a regulatory perspective, 3,4-dimethylthiophene-2-carboxylic acid is generally classified as non-hazardous under standard safety protocols. However, proper laboratory handling procedures should be followed, including the use of personal protective equipment when handling the powder form. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage conditions (typically room temperature in sealed containers) and handling precautions to maintain product integrity and user safety.

Research and development involving 3,4-dimethylthiophene-2-carboxylic acid continue to expand, with recent patent literature revealing novel applications in agrochemicals and specialty coatings. The compound's structural flexibility allows for diverse chemical modifications, making it a versatile scaffold for innovation across multiple industries. Academic and industrial researchers frequently collaborate to explore new derivatives with enhanced properties, driving continuous interest in this thiophene derivative.

For purchasers and researchers seeking 3,4-dimethylthiophene-2-carboxylic acid, several factors should be considered when selecting suppliers. These include the manufacturer's quality certifications, batch analysis documentation, packaging options, and technical support capabilities. Many suppliers now provide additional services such as custom synthesis and regulatory support to differentiate themselves in this specialized chemical market.

The future outlook for 3,4-dimethylthiophene-2-carboxylic acid appears promising, with anticipated growth in both traditional applications and emerging technologies. As the chemical industry continues to emphasize sustainable and efficient synthesis methods, this compound's role as a building block for innovative materials and pharmaceuticals is expected to strengthen. Ongoing research into its biological activities and material properties will likely uncover additional valuable applications in the coming years.